![molecular formula C11H17N3OS B5170677 1-(3-thienylmethyl)-3-piperidinecarbohydrazide CAS No. 415937-73-4](/img/structure/B5170677.png)
1-(3-thienylmethyl)-3-piperidinecarbohydrazide
Overview
Description
1-(3-thienylmethyl)-3-piperidinecarbohydrazide, also known as TPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. TPC belongs to the class of carbohydrazide derivatives and has been found to exhibit promising results in the treatment of various diseases.
Mechanism of Action
The exact mechanism of action of 1-(3-thienylmethyl)-3-piperidinecarbohydrazide is not fully understood, but it is believed to act by inhibiting the production of pro-inflammatory cytokines and enzymes such as COX-2 and iNOS. 1-(3-thienylmethyl)-3-piperidinecarbohydrazide also modulates the activity of various neurotransmitters such as GABA and glutamate, which are involved in the pathogenesis of various neurological disorders.
Biochemical and Physiological Effects:
1-(3-thienylmethyl)-3-piperidinecarbohydrazide has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in animal models of inflammation. 1-(3-thienylmethyl)-3-piperidinecarbohydrazide has also been found to reduce the levels of oxidative stress markers such as MDA and increase the levels of antioxidant enzymes such as SOD and CAT. In addition, 1-(3-thienylmethyl)-3-piperidinecarbohydrazide has been found to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(3-thienylmethyl)-3-piperidinecarbohydrazide is its potent anti-inflammatory and analgesic effects, which make it a potential candidate for the treatment of various inflammatory diseases. 1-(3-thienylmethyl)-3-piperidinecarbohydrazide is also relatively easy to synthesize and can be obtained in high yields. However, 1-(3-thienylmethyl)-3-piperidinecarbohydrazide has some limitations for lab experiments, such as its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the study of 1-(3-thienylmethyl)-3-piperidinecarbohydrazide. One potential direction is to investigate the potential of 1-(3-thienylmethyl)-3-piperidinecarbohydrazide in the treatment of various neurological disorders such as epilepsy and Parkinson's disease. Another potential direction is to investigate the potential of 1-(3-thienylmethyl)-3-piperidinecarbohydrazide in the treatment of various types of cancer, as it has been found to exhibit significant anti-cancer effects in some studies. Finally, future studies could focus on optimizing the synthesis method of 1-(3-thienylmethyl)-3-piperidinecarbohydrazide to improve its yield and purity.
Conclusion:
In conclusion, 1-(3-thienylmethyl)-3-piperidinecarbohydrazide is a promising chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. 1-(3-thienylmethyl)-3-piperidinecarbohydrazide has been found to exhibit significant anti-inflammatory and analgesic effects, as well as potent anticonvulsant and neuroprotective effects. Further studies are needed to fully understand the mechanism of action of 1-(3-thienylmethyl)-3-piperidinecarbohydrazide and its potential therapeutic applications.
Synthesis Methods
1-(3-thienylmethyl)-3-piperidinecarbohydrazide can be synthesized by the reaction of 3-thiophenemethanol with piperidine-3-carbohydrazide in the presence of a catalyst such as hydrochloric acid. The reaction takes place at room temperature and produces a white crystalline solid that can be purified by recrystallization.
Scientific Research Applications
1-(3-thienylmethyl)-3-piperidinecarbohydrazide has been extensively studied for its potential therapeutic properties. It has been found to exhibit significant anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and osteoarthritis. 1-(3-thienylmethyl)-3-piperidinecarbohydrazide has also been found to exhibit potent anticonvulsant and neuroprotective effects, making it a potential candidate for the treatment of various neurological disorders such as epilepsy and Alzheimer's disease.
properties
IUPAC Name |
1-(thiophen-3-ylmethyl)piperidine-3-carbohydrazide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3OS/c12-13-11(15)10-2-1-4-14(7-10)6-9-3-5-16-8-9/h3,5,8,10H,1-2,4,6-7,12H2,(H,13,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXRWOVZPNANIII-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CSC=C2)C(=O)NN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80385781 | |
Record name | 1-[(Thiophen-3-yl)methyl]piperidine-3-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80385781 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(Thiophen-3-yl)methyl]piperidine-3-carbohydrazide | |
CAS RN |
415937-73-4 | |
Record name | 1-[(Thiophen-3-yl)methyl]piperidine-3-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80385781 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.